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Compound of Interest

Compound Name: Ralimetinib

Cat. No.: B1684352 Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of Ralimetinib (LY2228820), a potent and selective inhibitor of p38 MAPK α/β. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safety and environmental protection.

Hazard Identification and Classification
Ralimetinib is classified with specific hazards that necessitate careful handling and disposal.

According to its Safety Data Sheet (SDS), the compound presents the following risks.[1]

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Acute Aquatic Toxicity H400 Very toxic to aquatic life.

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure and prevent environmental

release.

Precautions for Safe Handling:
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Avoid inhalation, and contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Use only in areas equipped with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Conditions for Safe Storage:

Keep containers tightly sealed in a cool, well-ventilated area.[1]

Store at -20°C in powder form or -80°C when in solvent.[1]

Protect from direct sunlight and sources of ignition.[1]

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

Step-by-Step Disposal Procedures
The primary directive for the disposal of Ralimetinib is to "Dispose of contents/container to an

approved waste disposal plant."[1] This should be done in accordance with all local, state, and

federal regulations. The following steps provide a general operational workflow for laboratory

settings.

1. Waste Identification and Segregation:

Identify all waste streams containing Ralimetinib, including pure compound, contaminated

labware (e.g., vials, pipette tips, gloves), and solutions.

Segregate Ralimetinib waste from other laboratory waste to ensure proper handling.

2. Waste Collection and Labeling:

Collect solid waste in a dedicated, sealed container clearly labeled as "Hazardous Chemical

Waste: Ralimetinib."
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Collect liquid waste in a compatible, leak-proof container. Do not mix with incompatible

materials.[1]

The label should include the chemical name, concentration, hazard symbols (Toxic,

Environmental Hazard), and the date of accumulation.

3. On-site Storage:

Store the sealed waste containers in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials and environmental drains.

4. Professional Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Ralimetinib down the drain or in regular trash, as it is very toxic to aquatic

life with long-lasting effects.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Containment and Collection:

For solid spills, carefully sweep or scoop the material to avoid creating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).
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The SDS advises to "Collect spillage."[1]

Disposal of Cleanup Materials: Place all contaminated cleanup materials into a sealed,

labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

and water. Collect decontamination liquids as hazardous waste.

Ralimetinib Waste Management Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of Ralimetinib waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ralimetinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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